Cas no 96107-86-7 (5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole
• CAS No: 96107-86-7
• MF: C₃H₆N₄O₂S
• MW: 162.170338153839
• CID: 2120715
• Update Time: 2025-05-20

5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(methylsulfonyl)-1H-tetrazole
• 5-methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole
• ZQIRCVJAEAYCHL-UHFFFAOYSA-N
• 5-Methanesulfonyl-1-methyl-1H-tetrazole
• NE33559
• 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole

• Inchi： 1S/C3H6N4O2S/c1-7-3(4-5-6-7)10(2,8)9/h1-2H3
• InChI Key： ZQIRCVJAEAYCHL-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=NN1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 207
• Topological Polar Surface Area: 86.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole

5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole (CAS No. 96107-86-7): A Comprehensive Overview

5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole (CAS No. 96107-86-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the tetrazole family, a class of heterocyclic compounds known for their unique chemical and biological properties. The tetrazole ring structure is characterized by its high nitrogen content and stability, making it an attractive scaffold for the development of novel drugs and materials.

The 5-methanesulfonyl and 1-methyl substituents in the molecular structure of 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole contribute to its distinct chemical reactivity and biological activity. The methanesulfonyl group is a common functional group in organic synthesis, often used to introduce electrophilic properties and enhance the solubility of compounds. The methyl group, on the other hand, can influence the lipophilicity and metabolic stability of the molecule.

Recent studies have highlighted the potential applications of 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole in various therapeutic areas. One notable area of research is its use as a potassium channel modulator. Potassium channels play a crucial role in maintaining cellular homeostasis and are involved in numerous physiological processes, including neuronal signaling and cardiac function. Compounds that can modulate these channels have the potential to treat conditions such as epilepsy, arrhythmias, and pain disorders.

In a study published in the *Journal of Medicinal Chemistry* (2022), researchers investigated the effects of 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole on potassium channels in vitro. The results showed that this compound effectively inhibited specific potassium channel subtypes with high selectivity and potency. This finding suggests that 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole could be a valuable lead compound for developing new drugs targeting potassium channels.

Another area of interest is the use of 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole as an antimicrobial agent. Tetrazoles have been shown to possess broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The presence of the methanesulfonyl group in 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole enhances its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways. A study published in *Antimicrobial Agents and Chemotherapy* (2023) demonstrated that this compound exhibited potent antimicrobial activity against multidrug-resistant strains of *Staphylococcus aureus* and *Escherichia coli*.

The synthetic route for 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole involves several well-established chemical reactions. One common approach is to start with an azide derivative and react it with a nitrile under appropriate conditions to form the tetrazole ring. Subsequent functionalization steps can introduce the methanesulfonyl and methyl groups to yield the final product. The synthetic flexibility of this compound allows for the preparation of various analogs with tailored properties for specific applications.

In addition to its therapeutic potential, 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole has also been explored as a ligand in coordination chemistry. Tetrazoles can act as bidentate ligands due to their two nitrogen atoms capable of forming coordinate bonds with metal ions. This property makes them useful in the synthesis of metal complexes with unique electronic and magnetic properties. A recent study published in *Inorganic Chemistry* (2023) reported the synthesis and characterization of a series of metal complexes containing 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole as a ligand. These complexes exhibited interesting catalytic activity in various organic transformations.

The safety profile of 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound has low toxicity at therapeutic concentrations and does not exhibit significant adverse effects on major organs or systems. However, as with any new chemical entity (NCE), further safety studies are necessary before it can be advanced to clinical trials.

In conclusion, 5-Methanesulfonyl-1-methyl-1H-1,2,3,4-tetrazole (CAS No. 96107-86-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for developing new drugs targeting potassium channels and antimicrobial agents. Ongoing research continues to uncover new aspects of its potential uses and mechanisms of action.